![molecular formula C7H7N5O2 B2583656 ([1,2,4]Triazolo[4,3-b]pyridazin-6-ylamino)-acetic acid CAS No. 842973-21-1](/img/structure/B2583656.png)
([1,2,4]Triazolo[4,3-b]pyridazin-6-ylamino)-acetic acid
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Overview
Description
([1,2,4]Triazolo[4,3-b]pyridazin-6-ylamino)-acetic acid, also known as TPA, is a novel organic compound with a wide range of applications in scientific research. TPA has recently been studied for its potential to act as a catalyst for the synthesis of a variety of compounds, and for its potential to act as a therapeutic agent for various diseases. In
Scientific Research Applications
([1,2,4]Triazolo[4,3-b]pyridazin-6-ylamino)-acetic acid has recently been studied for its potential to act as a catalyst for the synthesis of a variety of compounds. This compound has also been studied for its potential to act as a therapeutic agent for various diseases. This compound has been shown to have anti-inflammatory, anti-oxidant, and anti-cancer properties. In addition, this compound has been used in the synthesis of a variety of drugs, including anticonvulsants and anti-depressants.
Mechanism of Action
Target of Action
Similar compounds have been found to target proteins such as the cell division protein zipa in escherichia coli and shigella flexneri .
Mode of Action
This could potentially result in the inhibition of cell division, given the known targets of similar compounds .
Biochemical Pathways
Given the potential targets of the compound, it is likely that it affects pathways related to cell division and growth .
Pharmacokinetics
These properties would have a significant impact on the bioavailability of the compound, influencing its efficacy and potential side effects .
Result of Action
Given the potential targets of the compound, it is likely that it results in the inhibition of cell division and growth .
Action Environment
Factors such as temperature, pH, and the presence of other compounds could potentially influence the action of the compound .
Advantages and Limitations for Lab Experiments
The use of ([1,2,4]Triazolo[4,3-b]pyridazin-6-ylamino)-acetic acid in laboratory experiments has a number of advantages. This compound is relatively easy to synthesize and is relatively inexpensive. In addition, this compound is stable and can be stored for long periods of time. The main limitation of this compound is that its mechanism of action is not fully understood, making it difficult to predict its effects in different contexts.
Future Directions
The potential applications of ([1,2,4]Triazolo[4,3-b]pyridazin-6-ylamino)-acetic acid in scientific research are numerous. Future research should focus on exploring the mechanism of action of this compound and on developing new synthesis methods for this compound. In addition, further research should be conducted to explore the potential therapeutic applications of this compound, such as its use as an anti-inflammatory, anti-oxidant, and anti-cancer agent. Finally, further research should be conducted to explore the potential of this compound as a catalyst for the synthesis of a variety of compounds.
Synthesis Methods
([1,2,4]Triazolo[4,3-b]pyridazin-6-ylamino)-acetic acid can be synthesized from a variety of starting materials, including 1,2,4-triazole, pyridazin-6-ylamino, and acetic acid. The synthesis of this compound involves a series of steps, beginning with the reaction of 1,2,4-triazole and pyridazin-6-ylamino to form a Schiff base. This Schiff base is then treated with acetic acid to form this compound. The synthesis process is relatively simple and can be completed in a few hours.
properties
IUPAC Name |
2-([1,2,4]triazolo[4,3-b]pyridazin-6-ylamino)acetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7N5O2/c13-7(14)3-8-5-1-2-6-10-9-4-12(6)11-5/h1-2,4H,3H2,(H,8,11)(H,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BRJOTBPWJLHRNN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NN=CN2N=C1NCC(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.16 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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